Cas no 100371-29-7 (Ethyl 2-amino-3-hydroxy-3-(4-methoxyphenyl)propanoate)
Ethyl 2-amino-3-hydroxy-3-(4-methoxyphenyl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- 100371-29-7
- ethyl 2-amino-3-hydroxy-3-(4-methoxyphenyl)propanoate
- AKOS015548902
- EN300-7432976
- Ethyl 2-amino-3-hydroxy-3-(4-methoxyphenyl)propanoate
-
- Inchi: 1S/C12H17NO4/c1-3-17-12(15)10(13)11(14)8-4-6-9(16-2)7-5-8/h4-7,10-11,14H,3,13H2,1-2H3
- InChI Key: WXTKODKBCBLQQM-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(=CC=1)OC)C(C(=O)OCC)N
Computed Properties
- Exact Mass: 239.11575802g/mol
- Monoisotopic Mass: 239.11575802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 81.8Ų
Ethyl 2-amino-3-hydroxy-3-(4-methoxyphenyl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7432976-0.05g |
ethyl 2-amino-3-hydroxy-3-(4-methoxyphenyl)propanoate |
100371-29-7 | 95% | 0.05g |
$624.0 | 2024-05-24 | |
| Enamine | EN300-7432976-0.1g |
ethyl 2-amino-3-hydroxy-3-(4-methoxyphenyl)propanoate |
100371-29-7 | 95% | 0.1g |
$653.0 | 2024-05-24 | |
| Enamine | EN300-7432976-0.25g |
ethyl 2-amino-3-hydroxy-3-(4-methoxyphenyl)propanoate |
100371-29-7 | 95% | 0.25g |
$683.0 | 2024-05-24 | |
| Enamine | EN300-7432976-0.5g |
ethyl 2-amino-3-hydroxy-3-(4-methoxyphenyl)propanoate |
100371-29-7 | 95% | 0.5g |
$713.0 | 2024-05-24 | |
| Enamine | EN300-7432976-1.0g |
ethyl 2-amino-3-hydroxy-3-(4-methoxyphenyl)propanoate |
100371-29-7 | 95% | 1.0g |
$743.0 | 2024-05-24 | |
| Enamine | EN300-7432976-2.5g |
ethyl 2-amino-3-hydroxy-3-(4-methoxyphenyl)propanoate |
100371-29-7 | 95% | 2.5g |
$1454.0 | 2024-05-24 | |
| Enamine | EN300-7432976-5.0g |
ethyl 2-amino-3-hydroxy-3-(4-methoxyphenyl)propanoate |
100371-29-7 | 95% | 5.0g |
$2152.0 | 2024-05-24 | |
| Enamine | EN300-7432976-10.0g |
ethyl 2-amino-3-hydroxy-3-(4-methoxyphenyl)propanoate |
100371-29-7 | 95% | 10.0g |
$3191.0 | 2024-05-24 |
Ethyl 2-amino-3-hydroxy-3-(4-methoxyphenyl)propanoate Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on Ethyl 2-amino-3-hydroxy-3-(4-methoxyphenyl)propanoate
Ethyl 2-amino-3-hydroxy-3-(4-methoxyphenyl)propanoate: A Comprehensive Overview
Ethyl 2-amino-3-hydroxy-3-(4-methoxyphenyl)propanoate, also known by its CAS number 100371-29-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes an ethyl ester group, an amino group, a hydroxyl group, and a substituted phenyl ring. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and synthesis.
The 4-methoxyphenyl group in the structure of Ethyl 2-amino-3-hydroxy-3-(4-methoxyphenyl)propanoate contributes to its aromatic properties and enhances its stability. The amino and hydroxyl groups are key functional groups that can participate in various chemical reactions, such as nucleophilic substitutions, hydrogen bonding, and enzymatic interactions. These properties make the compound a valuable intermediate in the synthesis of more complex molecules.
Recent studies have highlighted the potential of Ethyl 2-amino-3-hydroxy-3-(4-methoxyphenyl)propanoate as a precursor in the development of bioactive compounds. For instance, researchers have explored its role in the synthesis of antioxidants, anti-inflammatory agents, and neuroprotective drugs. The compound's ability to undergo various transformations, such as esterification, amidation, and oxidation, has further expanded its utility in medicinal chemistry.
In terms of synthesis, Ethyl 2-amino-3-hydroxy-3-(4-methoxyphenyl)propanoate can be prepared through a variety of methods. One common approach involves the reaction of 4-methoxybenzaldehyde with appropriate amino alcohols or their derivatives. The use of catalytic agents, such as enzymes or transition metal catalysts, has been shown to improve the efficiency and selectivity of these reactions. These advancements have made the synthesis of this compound more accessible for both academic and industrial purposes.
The pharmacological properties of Ethyl 2-amino-3-hydroxy-3-(4-methoxyphenyl)propanoate have been extensively studied in recent years. Preclinical studies have demonstrated its ability to modulate cellular signaling pathways involved in inflammation and oxidative stress. For example, the compound has been shown to inhibit the activity of COX-2 (cyclooxygenase-2), an enzyme associated with inflammatory processes. Additionally, its antioxidant properties have been attributed to its ability to scavenge free radicals and reduce oxidative damage in cellular models.
One area where Ethyl 2-amino-3-hydroxy-3-(4-methoxyphenyl)propanoate has shown particular promise is in the field of neurodegenerative diseases. Research indicates that this compound may possess neuroprotective effects by reducing glutamate-induced excitotoxicity and enhancing mitochondrial function. These findings suggest that it could serve as a lead compound for the development of therapies targeting conditions such as Alzheimer's disease and Parkinson's disease.
In conclusion, Ethyl 2-amino-3-hydroxy-3-(4-methoxyphenyl)propanoate (CAS No: 100371-29-7) is a multifaceted compound with significant potential in drug discovery and chemical synthesis. Its unique structure, combined with recent advances in synthetic methodologies and pharmacological research, positions it as a valuable tool for addressing unmet medical needs. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in the development of innovative therapeutic agents.
100371-29-7 (Ethyl 2-amino-3-hydroxy-3-(4-methoxyphenyl)propanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)